Cas no 74117-31-0 (1H-Indole-1-carboxylic acid, phenyl ester)

• Product Name: 1H-Indole-1-carboxylic acid, phenyl ester
• CAS No: 74117-31-0
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 541556
• PubChem ID: 10879145
• Update Time: 2025-04-19

1H-Indole-1-carboxylic acid, phenyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, phenyl ester
• phenyl indole-1-carboxylate
• DTXSID50446893
• phenyl 1H-indole-1-carboxylate
• 74117-31-0
• 1H-indole-1-carboxylic acid phenyl ester

• Inchi： 1S/C15H11NO2/c17-15(18-13-7-2-1-3-8-13)16-11-10-12-6-4-5-9-14(12)16/h1-11H
• InChI Key： HIDTUTLKZKMYBB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(N1C=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 237.078978594g/mol
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 31.2Ų